[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methanol

• IUPAC Name: [1-(4-fluorophenyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C10H9FN2O/c11-9-1-3-10(4-2-9)13-6-8(7-14)5-12-13/h1-6,14H,7H2
• InChI Key: WTHFEHLEPRCFRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(C=N2)CO)F
• Molecular Formula: C10H9FN2O
• DSSTOX Substance ID: DTXSID40617858
• Molecular Weight: 192.19 g/mol
• CAS RN: 153863-34-4

Description

“[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methanol” is a chemical compound with the CAS Number: 153863-34-4. It has a molecular weight of 192.19 and its molecular formula is C10H9FN2O.

Molecular Structure Analysis

The InChI code for “[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methanol” is 1S/C10H9FN2O/c11-9-1-3-10(4-2-9)13-6-8(7-14)5-12-13/h1-6,14H,7H2. This code provides a standard way to encode the molecular structure using text.

Scientific Research Applications

Pyrazole Derivatives and Their Applications

Pyrazoles, including structures related to [1-(4-fluorophenyl)-1H-pyrazol-4-yl]methanol, are highlighted for their wide range of agrochemical and pharmaceutical activities. Synthesized under various conditions, these derivatives exhibit properties such as antimicrobial, antifungal, antiviral, and antioxidant activities. Their synthesis can be optimized through microwave conditions, showcasing potential for efficient production processes. The adaptability and effectiveness of these compounds underline their significance in developing new therapeutic agents and agrochemical products (Sheetal et al., 2018).

Methanol Synthesis and Usage in Fuel Applications

Methanol, a fundamental chemical derived from or associated with pyrazole methanol structures, plays a crucial role in various industrial applications. It is a clean-burning fuel with the potential to be used as a primary transportation fuel or a fuel additive, contributing to lower emissions compared to conventional fuels. Its application extends to being an auxiliary fuel in power stations and has been explored for its versatility and environmental benefits. This underscores the importance of research into methanol and its derivatives for sustainable energy solutions (A. Cybulski, 1994).

Methanol as a Marker for Insulating Paper Degradation

In the field of electrical engineering, methanol serves as an innovative marker for assessing the condition of solid insulation in power transformers. This application demonstrates the chemical's role beyond conventional uses, providing insights into the health of critical infrastructure through the detection of methanol in transformer oil. Such applications highlight the versatility of methanol-based compounds in various scientific and industrial contexts (J. Jalbert et al., 2019).

Safety and Hazards

The safety data sheet for a similar compound, “1-[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]methanamine hydrochloride”, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It also recommends using personal protective equipment and ensuring adequate ventilation.

Mechanism of Action

Target of Action

It’s known that pyrazole-bearing compounds have diverse pharmacological effects .

Mode of Action

Pyrazole derivatives are known to interact with multiple receptors, which can lead to a variety of biological responses .

Biochemical Pathways

Pyrazole derivatives are known to influence a variety of biological activities .

Result of Action

Related pyrazole derivatives have shown potent antileishmanial and antimalarial activities .